![molecular formula C9H9N3O B1293838 2-Methylimidazo[1,2-a]pyridine-3-carboxamide CAS No. 21801-89-8](/img/structure/B1293838.png)
2-Methylimidazo[1,2-a]pyridine-3-carboxamide
Overview
Description
2-Methylimidazo[1,2-a]pyridine-3-carboxamide, or 2-MIPC, is a heterocyclic amine (HCA) found in foods such as cooked meats, fish, and dairy products. It is an intermediate in the formation of other HCAs such as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP). 2-MIPC is a potential carcinogen and has been linked to various types of cancer. It is also known to have mutagenic and genotoxic effects.
Scientific Research Applications
Antimicrobial Activity
Specific Scientific Field
This application falls under the field of Microbiology .
Summary of the Application
The compound “2-methylimidazo[1,2-a]pyridine-3-carboxamide” has been found to have antimicrobial properties, particularly against Staphylococcus aureus .
Methods of Application
The compound was synthesized and then reacted with bromine and iodine, leading to the formation of 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The antimicrobial action of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide against Staphylococcus aureus was then explored .
Results or Outcomes
The compound showed antimicrobial properties against Staphylococcus aureus at concentrations of 2700 and 675 μg/ml .
Antituberculosis Agents
Specific Scientific Field
This application falls under the field of Pharmacology .
Summary of the Application
Imidazo[1,2-a]pyridine analogues, such as “2-methylimidazo[1,2-a]pyridine-3-carboxamide”, have been recognized for their wide range of applications in medicinal chemistry, including significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Methods of Application
The development of these compounds as anti-TB agents is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
Results or Outcomes
These compounds have shown significant potency against MDR-TB and XDR-TB .
Organic Synthesis and Drug Development
Specific Scientific Field
This application falls under the field of Organic Chemistry .
Summary of the Application
Imidazo[1,2-a]pyridine acts as a versatile scaffold in organic synthesis and drug development .
Methods of Application
The compound is used in various synthetic methods to illustrate its reactivity and multifarious biological activity .
Results or Outcomes
The compound has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .
Light-Sensitive Dyes
Specific Scientific Field
This application falls under the field of Material Science .
Summary of the Application
Compounds like “2-methylimidazo[1,2-a]pyridine-3-carboxamide” are used in the role of light-sensitive dyes .
Methods of Application
The compound is used in the synthesis of dyes that respond to light, which can be used in various applications such as photochromic materials .
Results or Outcomes
The use of these compounds as light-sensitive dyes has expanded the range of materials that can be used in photochromic applications .
Fluorescent Probes
Specific Scientific Field
This application falls under the field of Analytical Chemistry .
Summary of the Application
Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .
Methods of Application
The compound is used in the synthesis of fluorescent probes, which are then used in the detection and quantification of specific ions .
Results or Outcomes
The use of these compounds as fluorescent probes has improved the detection and quantification of mercury and iron ions .
Pesticides and Fungicides
Specific Scientific Field
This application falls under the field of Agricultural Chemistry .
Summary of the Application
Compounds like “2-methylimidazo[1,2-a]pyridine-3-carboxamide” are used in the synthesis of pesticides and fungicides .
Methods of Application
The compound is used in the synthesis of pesticides and fungicides, which are then used in agricultural applications .
Results or Outcomes
The use of these compounds in the synthesis of pesticides and fungicides has improved the effectiveness of these products in controlling pests and fungi .
Optical Media for Data Storage
Specific Scientific Field
This application falls under the field of Data Science .
Summary of the Application
Compounds like “2-methylimidazo[1,2-a]pyridine-3-carboxamide” are used in the role of optical media for data storage .
Methods of Application
The compound is used in the synthesis of materials that respond to light, which can be used in various applications such as optical media for data storage .
Results or Outcomes
The use of these compounds as optical media for data storage has expanded the range of materials that can be used in data storage applications .
Active Pharmaceutical Ingredients
Specific Scientific Field
This application falls under the field of Pharmaceutical Chemistry .
Summary of the Application
The imidazo[1,2-a]pyridine moiety can be found in the molecules of many active pharmaceutical ingredients, such as zolimidine (antiulcer drug), zolpidem (a medication for the treatment of insomnia and restoration of brain dysfunctions), and saripidem (a sedative and anxiolytic drug) .
Methods of Application
The compound is used in the synthesis of active pharmaceutical ingredients .
Results or Outcomes
The use of these compounds in the synthesis of active pharmaceutical ingredients has improved the effectiveness of these products in controlling various diseases .
properties
IUPAC Name |
2-methylimidazo[1,2-a]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-6-8(9(10)13)12-5-3-2-4-7(12)11-6/h2-5H,1H3,(H2,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQAQWKIENIYXHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70176221 |
Source
|
| Record name | Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70176221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Carbamoyl-2-methylimidazo(1,2-a)pyridine | |
CAS RN |
21801-89-8 |
Source
|
| Record name | Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021801898 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70176221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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